Cas no 69895-77-8 (Hydrazinecarboxamide, 2-(2-propyn-1-ylidene)-)

Hydrazinecarboxamide, 2-(2-propyn-1-ylidene)- structure
69895-77-8 structure
Product Name:Hydrazinecarboxamide, 2-(2-propyn-1-ylidene)-
CAS No:69895-77-8
MF:C4H5N3O
MW:111.101999998093
CID:528970
PubChem ID:266774
Update Time:2025-04-19

Hydrazinecarboxamide, 2-(2-propyn-1-ylidene)- Chemical and Physical Properties

Names and Identifiers

    • Hydrazinecarboxamide, 2-(2-propyn-1-ylidene)-
    • (prop-2-ynylideneamino)urea
    • 1,1-diethoxy-propane
    • 3,3-diethoxy-1-propane
    • diethoxypropane
    • Diethyl propional
    • Propanal diethyl acetal
    • Propane, 1,1-diethoxy-
    • Propane,1-diethoxy-
    • propioaldehyde diethyl acetal
    • propiolaldehyde semicarbazone
    • propiolaldehyde-semicarbazone
    • Propiolaldehyd-semicarbazon
    • Propionaldehyde, diethyl acetal
    • DTXSID00990174
    • 2-(Prop-2-yn-1-ylidene)hydrazine-1-carboximidic acid
    • 69895-77-8
    • Inchi: 1S/C4H5N3O/c1-2-3-6-7-4(5)8/h1,3H,(H3,5,7,8)
    • InChI Key: LWIFRAZWNIVAOA-UHFFFAOYSA-N
    • SMILES: O=C(N)NN=CC#C

Computed Properties

  • Exact Mass: 111.04335
  • Monoisotopic Mass: 111.043261792g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 8
  • Rotatable Bond Count: 1
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: -0.6
  • Topological Polar Surface Area: 67.5Ų

Experimental Properties

  • PSA: 67.48
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